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Compound of Interest

Compound Name: Fmoc-L-thyronine

Cat. No.: B1644543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of N-α-

(9-Fluorenylmethoxycarbonyl)-L-thyronine (Fmoc-L-thyronine), a key building block in peptide

synthesis, particularly for the incorporation of the thyronine residue into peptide chains. This

document details its chemical structure, physical properties, and provides representative

experimental protocols for its synthesis, purification, and analysis.

Core Physical and Chemical Properties
Fmoc-L-thyronine is a derivative of the amino acid L-thyronine where the alpha-amino group

is protected by a fluorenylmethoxycarbonyl (Fmoc) group. This protection is crucial for its

application in solid-phase peptide synthesis (SPPS), preventing unwanted reactions of the

amino group during peptide chain elongation.

Table 1: Physical and Chemical Characteristics of Fmoc-L-thyronine
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Property Value Source

Chemical Name

N-α-(9-

Fluorenylmethoxycarbonyl)-L-

thyronine

N/A

Molecular Formula C30H25NO6 [1]

Molecular Weight 495.52 g/mol [2]

CAS Number 1354485-04-3 N/A

Appearance
White to off-white solid

(Expected)
N/A

Melting Point

Not explicitly reported.

Expected to be a high-melting

solid, similar to other Fmoc-

amino acids.

N/A

Solubility

Expected to be soluble in

organic solvents like

Dimethylformamide (DMF),

Dichloromethane (DCM), and

Tetrahydrofuran (THF);

sparingly soluble in non-polar

solvents and water.

N/A

Note: Specific experimental data for the melting point and a detailed solubility profile of Fmoc-
L-thyronine are not readily available in the reviewed literature. The information provided is

based on the general characteristics of similar Fmoc-protected amino acids.

Synthesis and Purification
The synthesis of Fmoc-L-thyronine typically involves the reaction of L-thyronine with a

fluorenylmethoxycarbonylating agent.

This protocol is a representative method based on standard procedures for the Fmoc

protection of amino acids.
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Materials:

L-thyronine

9-fluorenylmethyl succinimidyl carbonate (Fmoc-OSu)

Sodium bicarbonate (NaHCO3)

Dioxane

Water

Diethyl ether

1 M Hydrochloric acid (HCl)

Procedure:

Dissolve L-thyronine in a 10% aqueous solution of sodium bicarbonate.

To this solution, add a solution of Fmoc-OSu in dioxane dropwise while stirring vigorously at

room temperature.

Allow the reaction to proceed for 4-6 hours, monitoring the progress by thin-layer

chromatography (TLC).

Once the reaction is complete, dilute the mixture with water and wash with diethyl ether to

remove any unreacted Fmoc-OSu and by-products.

Acidify the aqueous layer to a pH of 2-3 with 1 M HCl, which will cause the Fmoc-L-
thyronine to precipitate.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Purification of the crude Fmoc-L-thyronine is essential to remove impurities that could

interfere with subsequent peptide synthesis.

Materials:
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Crude Fmoc-L-thyronine

Ethyl acetate

Hexane

Procedure:

Dissolve the crude Fmoc-L-thyronine in a minimal amount of hot ethyl acetate.

If any insoluble material is present, filter the hot solution.

Slowly add hexane to the hot solution until turbidity is observed.

Allow the solution to cool slowly to room temperature, and then place it in a refrigerator (4

°C) to facilitate complete crystallization.

Collect the purified crystals by filtration, wash with a cold mixture of ethyl acetate and

hexane, and dry under vacuum.

Analytical Characterization
The identity and purity of synthesized Fmoc-L-thyronine are confirmed using various

analytical techniques.

HPLC is a standard method to assess the purity of Fmoc-L-thyronine.

Table 2: Representative HPLC Protocol for Fmoc-L-thyronine Analysis
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Parameter Condition

Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in Water

Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

Gradient 20-80% B over 20 minutes

Flow Rate 1.0 mL/min

Detection UV at 265 nm and 301 nm

Injection Volume 10 µL

While specific, experimentally-derived spectra for Fmoc-L-thyronine are not widely published,

the expected spectroscopic characteristics can be inferred from its structure.

Table 3: Expected Spectroscopic Data for Fmoc-L-thyronine
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Technique Expected Characteristics

¹H NMR

Aromatic protons of the fluorenyl group (~7.2-

7.8 ppm), protons of the thyronine aromatic

rings, methine and methylene protons of the

amino acid backbone, and the CH and CH2

protons of the Fmoc group.

¹³C NMR

Carbonyl carbon of the carbamate (~156 ppm),

aromatic carbons of the fluorenyl and thyronine

rings, and aliphatic carbons of the amino acid

and Fmoc group.

FT-IR (cm⁻¹)

~3300 (N-H stretch), ~3000 (aromatic and

aliphatic C-H stretch), ~1720 (C=O stretch of

carbamate and carboxylic acid), ~1500 (N-H

bend and aromatic C=C stretch), ~1250 (C-O

stretch).

Mass Spec (m/z)
Expected [M+H]⁺ at ~496.17, [M+Na]⁺ at

~518.15.

Application in Solid-Phase Peptide Synthesis
(SPPS)
Fmoc-L-thyronine is primarily used in Fmoc-based SPPS. The Fmoc group is stable to the

acidic conditions used for side-chain deprotection but is readily cleaved by a mild base,

typically piperidine.

Resin Support Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Wash
(DMF)

Coupling of Fmoc-L-thyronine
(e.g., DIC/HOBt in DMF)

Wash
(DMF) Fmoc Deprotection

Couple Next
Fmoc-AA

Repeat cycle

Cleavage from Resin
& Side-chain Deprotection

(e.g., TFA cocktail)
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Click to download full resolution via product page

Figure 1. General workflow for the incorporation of Fmoc-L-thyronine in solid-phase peptide
synthesis.

Signaling Pathways and Biological Relevance
Fmoc-L-thyronine itself is a synthetic molecule and is not directly involved in biological

signaling pathways. Its significance lies in its role as a precursor for the synthesis of peptides

containing L-thyronine. L-thyronine and its iodinated derivatives, such as thyroxine (T4) and

triiodothyronine (T3), are thyroid hormones that play critical roles in regulating metabolism,

growth, and development. These hormones exert their effects by binding to thyroid hormone

receptors (TRs), which are nuclear receptors that modulate gene expression.
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Figure 2. A simplified diagram of the thyroid hormone signaling pathway within a target cell.
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This guide serves as a foundational resource for professionals working with Fmoc-L-
thyronine. While comprehensive experimental data for this specific compound is limited in

publicly accessible literature, the provided information, based on established principles of

peptide chemistry, offers a robust framework for its handling, synthesis, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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